Cas no 330678-03-0 (5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 330678-03-0
• MF: C₁₄H₇Cl₃N₂OS₂
• MW: 389.707177400589
• CID: 6155742
• PubChem ID: 3638176
• Update Time: 2025-10-29

5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• F0174-0339
• 5-chloro-N-(4-(3,4-dichlorophenyl)thiazol-2-yl)thiophene-2-carboxamide
• SR-01000421147-1
• 330678-03-0
• AKOS024574786
• SR-01000421147
• 5-chloro-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C14H7Cl3N2OS2/c15-8-2-1-7(5-9(8)16)10-6-21-14(18-10)19-13(20)11-3-4-12(17)22-11/h1-6H,(H,18,19,20)
• InChI Key： WFDSQEVAXYYECI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(NC(C2=CC=C(S2)Cl)=O)=N1)Cl

Computed Properties

• Exact Mass: 387.906538g/mol
• Monoisotopic Mass: 387.906538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 98.5Ų

Additional information on 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide

5-Chloro-N-4-(3,4-Dichlorophenyl)-1,3-Thiazol-2-ylthiophene-2-carboxamide (CAS No. 330678-03-0): An Overview

5-Chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 330678-03-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a thiazole ring and a thiophene moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The chemical structure of 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is composed of a thiophene ring linked to a thiazole ring through a carbonyl group. The presence of chlorine atoms at specific positions on the thiophene and phenyl rings further enhances its chemical stability and biological activity. The compound's molecular formula is C₁₈H₁₁Cl₃N₂O₂S₂, and its molecular weight is approximately 458.29 g/mol.

In recent years, 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide has been the subject of numerous studies focusing on its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have sparked interest in further exploring the compound's potential as a lead molecule for the development of novel anticancer drugs.

Beyond its anticancer properties, 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide has also been investigated for its anti-inflammatory and antioxidant activities. Studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Additionally, it has shown potent antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. These dual activities make it a valuable candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

The synthesis of 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide involves several steps, including the formation of the thiazole ring and the subsequent coupling with the thiophene moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 5-chlorothiophene-2-carboxylic acid with 4-(3,4-dichlorophenyl)-1H-thiazol-2-amine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method yields high purity products with good yields.

The pharmacokinetic properties of 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide have also been studied to understand its behavior in biological systems. Preclinical studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for its potential use as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

In addition to its therapeutic potential, 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide has been explored for its utility in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for investigating cellular processes and identifying new drug targets. For example, studies have shown that the compound can selectively inhibit certain kinases involved in cancer progression, providing insights into potential therapeutic strategies.

The safety profile of 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 5-chloro-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylthiophene-2-carboxamide (CAS No. 330678-03-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its broad spectrum of activities, making it an attractive candidate for further research and development in various fields of medicinal chemistry and drug discovery.